2-(1,3-benzothiazol-2-yl)-3-(4-hydroxy-3-methoxy-5-nitrophenyl)acrylonitrile

• IUPAC Name: (E)-2-(1,3-benzothiazol-2-yl)-3-(4-hydroxy-3-methoxy-5-nitrophenyl)prop-2-enenitrile
• InChI: InChI=1S/C17H11N3O4S/c1-24-14-8-10(7-13(16(14)21)20(22)23)6-11(9-18)17-19-12-4-2-3-5-15(12)25-17/h2-8,21H,1H3/b11-6+
• InChI Key: KXSZSABXZNPBQV-IZZDOVSWSA-N
• Canonical SMILES: COC1=CC(=CC(=C1O)[N+](=O)[O-])C=C(C#N)C2=NC3=CC=CC=C3S2
• Isomeric SMILES: COC1=CC(=CC(=C1O)[N+](=O)[O-])/C=C(\C#N)/C2=NC3=CC=CC=C3S2
• Molecular Formula: C17H11N3O4S
• Molecular Weight: 353.4 g/mol

Description

2-(1,3-benzothiazol-2-yl)-3-(4-hydroxy-3-methoxy-5-nitrophenyl)acrylonitrile, also known as BMN, is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. BMN is a heterocyclic compound that contains a benzothiazole ring and a nitrophenyl acrylonitrile moiety.

Scientific Research Applications

2-(1,3-benzothiazol-2-yl)-3-(4-hydroxy-3-methoxy-5-nitrophenyl)acrylonitrile has been extensively studied for its potential applications in various fields, including medicinal chemistry, materials science, and environmental science. In medicinal chemistry, this compound has shown promising results as a potential anticancer agent, as it can induce apoptosis in cancer cells by inhibiting the activity of topoisomerase II. This compound has also been investigated as a potential antimicrobial agent, as it can inhibit the growth of bacteria and fungi. In materials science, this compound has been used as a precursor for the synthesis of various functional materials, such as fluorescent dyes and metal complexes. In environmental science, this compound has been studied for its potential application as a sensor for detecting heavy metal ions in water.

Mechanism of Action

The mechanism of action of 2-(1,3-benzothiazol-2-yl)-3-(4-hydroxy-3-methoxy-5-nitrophenyl)acrylonitrile depends on its specific application. In the case of anticancer activity, this compound can inhibit the activity of topoisomerase II, which is an enzyme that is essential for DNA replication and cell division. By inhibiting the activity of topoisomerase II, this compound can induce DNA damage and apoptosis in cancer cells. In the case of antimicrobial activity, this compound can disrupt the cell membrane of bacteria and fungi, leading to cell death. In the case of sensor applications, this compound can bind to heavy metal ions through coordination bonds, leading to a change in its optical properties.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound depend on its specific application. In the case of anticancer activity, this compound can induce apoptosis in cancer cells, leading to the inhibition of tumor growth. In the case of antimicrobial activity, this compound can inhibit the growth of bacteria and fungi, leading to the prevention of infections. In the case of sensor applications, this compound can selectively bind to heavy metal ions, leading to the detection of these ions in water.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(1,3-benzothiazol-2-yl)-3-(4-hydroxy-3-methoxy-5-nitrophenyl)acrylonitrile in lab experiments include its high yield of synthesis, its potential applications in various fields, and its selective binding to heavy metal ions. The limitations of using this compound in lab experiments include its potential toxicity, its limited solubility in water, and its potential instability under certain conditions.

Future Directions

There are several future directions for the research on 2-(1,3-benzothiazol-2-yl)-3-(4-hydroxy-3-methoxy-5-nitrophenyl)acrylonitrile. One potential direction is to further investigate its anticancer activity and develop more potent derivatives for cancer treatment. Another potential direction is to optimize its synthesis method to improve its yield and purity. Additionally, this compound can be further studied for its potential applications in materials science and environmental science, such as the development of functional materials and sensors for detecting pollutants in water.